Cas no 88698-98-0 (Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-)

Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- structure
88698-98-0 structure
Product name:Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
CAS No:88698-98-0
MF:C13H19NO2
MW:221.29546380043
CID:624065
PubChem ID:20134478

Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[3-(1,1-dimethylethyl)-5-oxazolidinyl]-
    • 3-(3-tert-butyl-1,3-oxazolidin-5-yl)phenol
    • VZCVMXFATWZTSD-UHFFFAOYSA-N
    • 5-(3-hydroxyphenyl)-3-tert-butyloxazolidine
    • DTXSID50602816
    • 88698-98-0
    • SCHEMBL10614957
    • Inchi: InChI=1S/C13H19NO2/c1-13(2,3)14-8-12(16-9-14)10-5-4-6-11(15)7-10/h4-7,12,15H,8-9H2,1-3H3
    • InChI Key: VZCVMXFATWZTSD-UHFFFAOYSA-N
    • SMILES: CC(C)(C)N1CC(OC1)C2=CC(=CC=C2)O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 32.7Ų

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